Cas no 1552024-07-3 (3-Amino-2,2-dimethyl-1-(thiomorpholin-4-yl)propan-1-one)

• Product Name: 3-Amino-2,2-dimethyl-1-(thiomorpholin-4-yl)propan-1-one
• CAS No: 1552024-07-3
• MF: C₉H₁₈N₂OS
• MW: 202.317020893097
• MDL: MFCD24117116
• CID: 5614224
• PubChem ID: 81490076
• Update Time: 2023-10-11

3-Amino-2,2-dimethyl-1-(thiomorpholin-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS020068436
• EN300-330432
• 1552024-07-3
• 3-amino-2,2-dimethyl-1-(thiomorpholin-4-yl)propan-1-one
• 1-Propanone, 2-(aminomethyl)-2-methyl-1-(4-thiomorpholinyl)-
• 3-Amino-2,2-dimethyl-1-(thiomorpholin-4-yl)propan-1-one

• MDL： MFCD24117116
• Inchi： 1S/C9H18N2OS/c1-9(2,7-10)8(12)11-3-5-13-6-4-11/h3-7,10H2,1-2H3
• InChI Key： YGVLDBKSOJAYSR-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)C(C(C)(C)CN)=O

Computed Properties

• Exact Mass: 202.11398438g/mol
• Monoisotopic Mass: 202.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.114±0.06 g/cm3(Predicted)
• Boiling Point: 362.6±37.0 °C(Predicted)
• pka: 9.46±0.10(Predicted)